Cas no 54881-17-3 (2-ethyl-6-hydroxypyridine-4-carboxylic acid)

• Product Name: 2-ethyl-6-hydroxypyridine-4-carboxylic acid
• CAS No: 54881-17-3
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD11226364
• CID: 1113758
• PubChem ID: 113444
• Update Time: 2025-06-21

2-ethyl-6-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-1,2-dihydro-2-oxo-4-Pyridinecarboxylic acid
• 6-Ethyl-2-oxo-1,2-dihydro-4-pyridinecarboxylic acid
• 6-ethyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
• 2-Aethyl-6-hydroxy-benzoesaeure
• 2-Aethyl-6-hydroxy-isonicotinsaeure
• 2-Et-6-OHC6H3CO2H
• 2-ethyl-6-hydroxy-benzoic acid
• 2-ethyl-6-hydroxy-isonicotinic acid
• 6-Aethyl-salicylsaeure
• 6-ETHYL-2-HYDROXYBENZOIC ACID
• 6-Ethylsalicylicacid
• 6-Hydroxy-2-aethyl-benzoesaeure
• AK136940
• EN001445
• MB24048
• PubChem19709
• SureCN3954149
• 2-ethyl-6-hydroxypyridine-4-carboxylic acid
• 97659-42-2
• MFCD11226364
• 6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• DB-341799
• QTGMQKBCDNYHSK-UHFFFAOYSA-N
• DTXSID20913749
• EN300-127507
• 6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylicacid
• SCHEMBL56627
• 2-ethyl-6-oxo-1H-pyridine-4-carboxylic acid
• AKOS017405883
• Z1198320047
• EINECS 307-446-8
• BS-40316
• 54881-17-3
• 2-Ethyldihydro-6-oxoisonicotinic acid
• AKOS005256495

• MDL： MFCD11226364
• Inchi： 1S/C8H9NO3/c1-2-6-3-5(8(11)12)4-7(10)9-6/h3-4H,2H2,1H3,(H,9,10)(H,11,12)
• InChI Key： QTGMQKBCDNYHSK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C=C(CC)N1

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 373.3±42.0 °C at 760 mmHg
• Flash Point: 179.6±27.9 °C
• Refractive Index: 1.539
• PSA: 66.4
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2-ethyl-6-hydroxypyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)